N-cyclopropyl-N-(4-ethylbenzyl)-2-(2-oxopiperidin-1-yl)acetamide

• IUPAC Name: N-cyclopropyl-N-[(4-ethylphenyl)methyl]-2-(2-oxopiperidin-1-yl)acetamide
• InChI: InChI=1S/C19H26N2O2/c1-2-15-6-8-16(9-7-15)13-21(17-10-11-17)19(23)14-20-12-4-3-5-18(20)22/h6-9,17H,2-5,10-14H2,1H3
• InChI Key: GJEQGAQPFGSYLC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C2CC2)C(=O)CN3CCCCC3=O
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

N-cyclopropyl-N-(4-ethylbenzyl)-2-(2-oxopiperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H26N2O2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.199428076 g/mol and the complexity rating of the compound is 425. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• Analgesic and Anti-Inflammatory Activities

  Compounds synthesized through cyclocondensation involving N-substituted cyanoacetamide demonstrated significant analgesic and anti-inflammatory effects. This suggests potential applications in developing new analgesic and anti-inflammatory agents (Yusov et al., 2019).

• Bioactive Marine Metabolites

  Marine actinobacteria, such as Streptomyces sp., have been found to produce compounds with cytotoxic activities, indicating potential applications in cancer research and therapy (Sobolevskaya et al., 2007).

• Chemoselective Acetylation

  Research on chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide has implications for the synthesis of antimalarial drugs, showcasing the importance of selective catalysis in synthesizing bioactive compounds (Magadum & Yadav, 2018).

• Coordination Complexes and Antioxidant Activity

  Novel coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, highlighting their potential in oxidative stress-related disease research (Chkirate et al., 2019).

Synthetic Methodologies and Chemical Properties

• Synthesis of Cyclopropane Derivatives

  The development of chiral cyclopropane units for synthesizing conformationally restricted analogues of bioactive molecules, such as histamine, demonstrates the value of cyclopropane in medicinal chemistry (Kazuta et al., 2002).

• Corrosion Inhibitors

  Acetamide derivatives have been evaluated as corrosion inhibitors, indicating applications in materials science and engineering to enhance the longevity and durability of metals (Yıldırım & Çetin, 2008).